N-(6-fluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• InChI: InChI=1S/C18H15FN2OS/c19-14-7-8-15-16(10-14)23-18(20-15)21-17(22)13-6-5-11-3-1-2-4-12(11)9-13/h5-10H,1-4H2,(H,20,21,22)
• InChI Key: WDODHMCFLOCLFH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C18H15FN2OS
• Molecular Weight: 326.4 g/mol

Description

N-(6-fluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide, also known as FBN, is a chemical compound that has been widely studied in scientific research. It belongs to the class of benzothiazole derivatives and has been shown to have potential applications in various fields, including medicine and material science. In

Scientific Research Applications

Antibacterial Applications

A study by Straniero et al. (2023) discusses the use of 2,6-difluorobenzamides, closely related to the compound , as potential antibacterial drugs. These compounds have shown effectiveness in inhibiting bacterial cell division by targeting the protein FtsZ, crucial in the bacterial cell cycle. The research focused on developing a novel family of 1,4-tetrahydronaphthodioxane benzamides, achieving sub-micromolar MICs against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis (Straniero, Suigo, Lodigiani, & Valoti, 2023).

Synthesis and Structural Studies

Tagat et al. (2002) detailed the synthesis of various fluorinated naphthoic acids, which are structurally similar to the compound in focus. These acids are part of aryl carboxamides, a group found in several biologically active compounds. This research provides insight into the synthesis routes and structural analysis of such fluorinated compounds, which can be essential for understanding the properties and potential applications of N-(6-fluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide (Tagat et al., 2002).

Antineoplastic and Antimonoamineoxidase Properties

Research by Markosyan et al. (2010) explored the synthesis of compounds structurally related to the target compound, focusing on their antineoplastic and antimonoamineoxidase properties. This study highlights the potential therapeutic applications of such compounds in cancer treatment and monoamine oxidase inhibition (Markosyan et al., 2010).

Thromboxane A2 Synthase Inhibition

A study by Cozzi et al. (1991) on N-imidazol-1-yl derivatives of 1,2-dihydronaphthalene and related compounds, which includes structures similar to the target compound, demonstrated their potential as inhibitors of thromboxane A2 synthase. This is significant for therapeutic applications in cardiovascular diseases (Cozzi et al., 1991).